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Compound of Interest

Compound Name: Calcium naphthenate

Cat. No.: B1591947

This technical guide provides a comprehensive overview of calcium naphthenate, including its
chemical and physical properties, synthesis, applications, and safety considerations. The
information is intended for researchers, scientists, and professionals in chemical and industrial
fields.

Chemical Identification

CAS Number: 61789-36-4[1][2][3][4][516][71[8][°]

Calcium naphthenate is the calcium salt of naphthenic acids.[2][10] Naphthenic acids are a
complex mixture of cycloaliphatic carboxylic acids obtained from crude oil.[2][11] Consequently,
calcium naphthenate is not a single chemical compound but a mixture of calcium salts of

these various acids.[11] The molecular formula is often represented as C22H14Ca0O4 or
2(C11H702)Ca, though this is a simplified representation.[1][2][3][4][6][8][9][12]

Physicochemical Properties

Calcium naphthenate is generally described as a light brown, viscous liquid or semi-solid
paste.[2][3] It is a calcium source that is soluble in organic solvents.[13]

Table 1: Physical and Chemical Properties of Calcium Naphthenate
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Property Value Source(s)

Molecular Weight ~382.4 g/mol [L12151e18ien12]

Viscous liquid, light brown
Appearance o [11[2][3]
paste, or semi-solid

Melting Point >100°C [1][6]

Flash Point Combustible [1][5]

- Soluble in organic solvents,
Solubility _ , [10][11][13][14]
insoluble in water

Synthesis

The synthesis of calcium naphthenate typically involves a two-step process. First, naphthenic
acids are saponified with a base, such as sodium hydroxide, to form sodium naphthenate.
Subsequently, a calcium salt, like calcium chloride, is added to the solution, leading to the
precipitation of calcium naphthenate.[2][7]

Below is a diagram illustrating the general synthesis workflow.
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Synthesis Workflow of Calcium Naphthenate

Naphthenic Acid Sodium Hydroxide Solution

Saponification

Calcium Salt Solution

Sodium Naphthenate Solution (e.g., Calcium Chioride)

Precipitation Reaction

Calcium Naphthenate

Click to download full resolution via product page
A simplified diagram of the calcium naphthenate synthesis process.

Applications

Calcium naphthenate has a range of industrial applications, primarily leveraging its properties
as a metallic soap.

» Paint and Varnish Drier: It acts as an auxiliary drier in paints and varnishes, often in
conjunction with primary driers like cobalt or manganese salts.[8] It helps to improve the
overall drying performance and hardness of the paint film.[4][8]

o Adhesives: Its adhesive properties make it a useful component in various adhesive
formulations.[2][3][7][8]
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o Waterproofing Agent: Calcium naphthenate is used as a water repellent for fabrics.[2][3][4]

[71[8]
e Fungicide: It also finds application as a fungicide.[4]

e Oil and Gas Industry: In the oil and gas sector, the formation of calcium naphthenate is
generally considered problematic. It can precipitate from crude oil, particularly those with a
high total acid number (TAN), and form deposits in pipelines and processing equipment,
leading to flow assurance issues.[2][5][10][15]

The following diagram illustrates the logical relationship in the formation of problematic deposits
in the oil industry.

Formation of Calcium Naphthenate Deposits in Oil Production

Crude Oil with High Presence of Calcium lons
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Interaction at Oil-Water Interface
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Logical workflow of calcium naphthenate deposit formation.
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Experimental Protocols

Thermogravimetric Analysis (TGA) for Characterization of Calcium Naphthenate Deposits

Thermogravimetric analysis can be employed to characterize the composition of deposits
containing calcium naphthenate. A study on this topic outlined a method to distinguish
calcium naphthenate from other co-precipitated compounds like calcium sulfate and calcium
carbonate.[16]

o Objective: To determine the thermal decomposition profile of a sample suspected to contain
calcium naphthenate.

e Instrumentation: A thermogravimetric analyzer.
e Methodology:
o Asmall, accurately weighed sample of the deposit is placed in the TGA crucible.

o The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere
(e.g., nitrogen).

o The weight loss of the sample is recorded as a function of temperature.
* Interpretation of Results:

o Weight loss around 144-163°C may indicate the loss of water from hydrated compounds
like calcium sulfate dihydrate (gypsum).[16]

o Decomposition observed between approximately 330°C and 520°C can be attributed to
the decomposition of calcium naphthenate.[16]

o Weight loss at higher temperatures (around 747-775°C) is characteristic of the
decomposition of calcium carbonate.[16]

Safety and Handling

Calcium naphthenate is a flammable material and can cause skin and eye irritation.[1][17] It iS
important to handle this chemical with appropriate personal protective equipment in a well-
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ventilated area.

Table 2: Hazard Identification and Precautionary Statements

Hazard

GHS Classification

Precautionary
Source(s)
Statements

Flammability

Flammable Liquid

H226: Flammable
liquid and vapor.
P210: Keep awa

p y [17]
from heat/sparks/open
flames/hot surfaces.

No smoking.

Eye Irritation

Serious Eye

Damage/Irritation

H318/H320: Causes
serious eye
damage/Causes eye
irritation. P280: Wear
eye protection.
P305+P351+P338: IF
IN EYES: Rinse [9][17][18]
cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Skin Irritation

Skin Irritation

H315: Causes skin
irritation. P280: Wear [17]

protective gloves.

Respiratory Irritation

May cause respiratory

H335: May cause
respiratory irritation.
P261: Avoid breathing  [17]

irritation )
dust/fume/gas/mist/va
pors/spray.
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Always refer to the latest Safety Data Sheet (SDS) for complete and detailed safety
information.[1][5][9][18] Store in a cool, dry, well-ventilated place in tightly sealed containers,
away from ignition sources.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Calcium Naphthenate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591947#calcium-naphthenate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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